BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-
Propylthiophene (CAS 1551-27-5)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Propylthiophene

Cat. No.: B074554

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Propylthiophene (CAS 1551-27-
5), a heterocyclic aromatic compound with significant applications in organic synthesis and
materials science. This document consolidates key chemical and physical properties,
spectroscopic data, and safety information. Furthermore, it outlines a plausible synthetic
pathway and provides a generalized experimental protocol. This guide is intended to serve as a
valuable resource for professionals in research and development, particularly those engaged in
the synthesis of novel organic molecules and the development of new materials.

Chemical and Physical Properties

2-Propylthiophene is a colorless to light yellow liquid with a characteristic odor.[1] It is an
organic compound featuring a five-membered aromatic ring containing a sulfur atom, with a
propyl group attached at the second carbon position.[2] This structure imparts stability and
relatively low reactivity compared to some other thiophene derivatives.[2] It is soluble in organic
solvents and is primarily utilized as a building block in the synthesis of more complex chemical
entities.[2][3]

Table 1: Physical and Chemical Properties of 2-Propylthiophene
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Property Value Source
CAS Number 1551-27-5 [1][4]
Molecular Formula C7H10S [1][2]
Molecular Weight 126.22 g/mol [41[5]
Appearance Light yellow liquid [1]

Odor Characteristic [1]
Boiling Point 157.5-159.5°C [4]
Density 1.506 g/mL at 25 °C [4]

Refractive Index (n20/D)

1.506

[4]

Flash Point 44 °C (111.2 °F) - closed cup [4]

SMILES CCcCcC1=Cc=Cs1 [6]
BTXIJTYYMLCUHI-

InChl Key [6]

UHFFFAOYSA-N

Synthesis of 2-Propylthiophene

The synthesis of 2-propylthiophene can be achieved through several established organic

chemistry methodologies. A common and effective approach involves the Grignard reaction, a

versatile method for forming carbon-carbon bonds. This process typically starts with the

formation of a Grignard reagent from a halogenated thiophene, which then reacts with a

suitable electrophile.

General Experimental Protocol: Grighard Reaction

The following is a generalized protocol for the synthesis of 2-propylthiophene via a Grignard

reaction. Specific reaction conditions may require optimization.

Materials:

e 2-Bromothiophene
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Magnesium turnings

Dry diethyl ether or tetrahydrofuran (THF)

1-Bromopropane

Anhydrous conditions (all glassware and reagents must be thoroughly dried)

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and a nitrogen inlet, place magnesium turnings. Add a small
amount of dry diethyl ether or THF to cover the magnesium. A crystal of iodine can be added
to initiate the reaction. Add a small portion of 2-bromothiophene to the flask. Once the
reaction initiates (indicated by bubbling and a cloudy appearance), add the remaining 2-
bromothiophene, diluted in the dry solvent, dropwise from the dropping funnel at a rate that
maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional
30-60 minutes to ensure complete formation of the Grignard reagent (2-thienylmagnesium
bromide).

Alkylation: Cool the Grignard reagent to 0 °C using an ice bath. Add 1-bromopropane
dropwise from the dropping funnel. The reaction is typically exothermic. Maintain the
temperature below 10 °C during the addition.

Quenching and Work-up: After the addition of 1-bromopropane is complete, allow the
reaction mixture to warm to room temperature and stir for several hours or until the reaction
is complete (monitored by TLC or GC). Carefully quench the reaction by the slow addition of
a saturated aqueous solution of ammonium chloride.

Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic
layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash
with brine, and dry over anhydrous sodium sulfate. Filter the drying agent and remove the
solvent under reduced pressure. The crude product can then be purified by fractional
distillation to yield pure 2-propylthiophene.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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